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Compound of Interest

Compound Name: Ftivazide

Cat. No.: B12484818

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential information and a step-by-step approach to the
safe disposal of Ftivazide, an anti-tuberculosis agent. While specific disposal protocols for
Ftivazide are not readily available, this document outlines a framework based on general best
practices for pharmaceutical and chemical waste management.

Understanding Ftivazide: Chemical Properties

A summary of the known chemical and physical properties of Ftivazide is presented below.
This information is crucial for assessing the potential hazards and determining the appropriate
disposal route.
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Property Value
Molecular Formula C14H13N303[1][2]
Molecular Weight 271.27 g/mol [1][3]
Light yellow crystalline powder[1] or White to off-
Appearance ] ] ]
white crystalline solid[2]
Solubility Slightly soluble in ethanol, insoluble in water[1]
Melting Point 219-220 °C[1]
. When heated to decomposition, it emits toxic
Decomposition

fumes of NOXx.[4]

Core Principles for Ftivazide Disposal

Given the absence of a specific Safety Data Sheet (SDS) with disposal instructions in the
provided search results, a conservative approach based on established guidelines for
pharmaceutical waste is necessary. The following hierarchy of disposal options should be
considered:

e Return to Manufacturer or Supplier: The most preferable method is to return the unused or
expired Ftivazide to the manufacturer or supplier. They are best equipped to handle its
proper disposal.

e Drug Take-Back Programs: Utilize community or institutional drug take-back programs.
These programs are designed for the safe and environmentally sound disposal of
pharmaceuticals.

e Licensed Hazardous Waste Disposal: If the above options are not available, Ftivazide
should be disposed of as hazardous chemical waste through a licensed disposal company.
This is particularly important given that it emits toxic fumes upon decomposition.[4]

Procedural Steps for Disposal

If direct return or take-back programs are not an option, follow these procedural steps for on-
site management prior to disposal by a licensed professional:
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e Do Not Dispose Down the Drain: Due to its insolubility in water and potential environmental
impact, Ftivazide should not be disposed of down the sink or in any waterway.[1]

e Avoid Household Trash in Unaltered Form: Do not dispose of pure Ftivazide directly into the
regular trash, as this can pose a risk to sanitation workers and the environment.

« Inertization for Small Quantities (with caution): For very small residual amounts, a process of
inertization may be considered, but only as a last resort and in compliance with local
regulations. This involves mixing the Ftivazide with an inert and non-combustible material.
However, professional disposal is strongly recommended.

o High-Temperature Incineration: The recommended method for the final destruction of many
pharmaceuticals, especially those that can produce toxic emissions, is high-temperature
incineration in a licensed facility.[5] This method would be appropriate for Ftivazide, given its
decomposition characteristics.[4]

Ftivazide Disposal Decision Workflow

The following diagram outlines the logical steps for determining the appropriate disposal path
for Ftivazide.

Caption: Decision workflow for the proper disposal of Ftivazide.

Disclaimer: This information is intended as a guide and is based on general principles of
chemical and pharmaceutical waste disposal. Always consult your institution's environmental
health and safety office and local regulations for specific requirements. The absence of a
detailed Safety Data Sheet for Ftivazide necessitates a cautious approach to its disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. CAS 149-17-7: ftivazide | CymitQuimica [cymitquimica.com]

3. (E)-N'-(4'-Hydroxy-3-methoxybenzylidene)isonicotinohydrazide (3g) | C14H13N303 | CID
135412163 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. guidechem.com [guidechem.com]

5. emro.who.int [emro.who.int]

To cite this document: BenchChem. [Navigating the Safe Disposal of Ftivazide: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12484818#ftivazide-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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